molecular formula C6H7IN2O B8772854 (6-Amino-5-iodopyridin-3-yl)methanol

(6-Amino-5-iodopyridin-3-yl)methanol

Cat. No.: B8772854
M. Wt: 250.04 g/mol
InChI Key: CFQOQOFHCHBJNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(6-Amino-5-iodopyridin-3-yl)methanol is a useful research compound. Its molecular formula is C6H7IN2O and its molecular weight is 250.04 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H7IN2O

Molecular Weight

250.04 g/mol

IUPAC Name

(6-amino-5-iodopyridin-3-yl)methanol

InChI

InChI=1S/C6H7IN2O/c7-5-1-4(3-10)2-9-6(5)8/h1-2,10H,3H2,(H2,8,9)

InChI Key

CFQOQOFHCHBJNS-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC(=C1I)N)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 6-amino-5-iodonicotinate (335 mg, 1.205 mmol) in dichloromethane (18 mL) was added DIBAL (1.5 M in toluene, 1.61 mL, 2.41 mmol) via syringe dropwise at 0° C. The reaction was monitored by LC_MS, and added more DIBAL (0.8 mL, 1.2 mmol) to drive the reaction to complete. The reaction was quenched with addition of MeOH (1 mL) dropwise at 0° C., stirred at rt for 2 h and filtered through a CELITE® pad, rinsed with ethyl acetate and dichloromethane. The organic layers were combined and concentrated onto SiO2 which was purified by a flash column using 50%, 80% and 100% ethyl acetate in heptane as an eluent to give the product (204 mg, 68 mmol).
Quantity
335 mg
Type
reactant
Reaction Step One
Name
Quantity
1.61 mL
Type
reactant
Reaction Step One
Quantity
18 mL
Type
solvent
Reaction Step One
Name
Quantity
0.8 mL
Type
reactant
Reaction Step Two

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